Demethoxyencecalin
Demethoxyencecalin
6-Acetyl-2,2-dimethyl-2H-1-benzopyran is a 1-benzopyran.
1-(2,2-Dimethylchromen-6-yl)ethanone is a natural product found in Helianthus hirsutus, Helianthella quinquenervis, and other organisms with data available.
1-(2,2-Dimethylchromen-6-yl)ethanone is a natural product found in Helianthus hirsutus, Helianthella quinquenervis, and other organisms with data available.
Brand Name:
Vulcanchem
CAS No.:
19013-07-1
VCID:
VC21071107
InChI:
InChI=1S/C13H14O2/c1-9(14)10-4-5-12-11(8-10)6-7-13(2,3)15-12/h4-8H,1-3H3
SMILES:
CC(=O)C1=CC2=C(C=C1)OC(C=C2)(C)C
Molecular Formula:
C13H14O2
Molecular Weight:
202.25 g/mol
Demethoxyencecalin
CAS No.: 19013-07-1
Cat. No.: VC21071107
Molecular Formula: C13H14O2
Molecular Weight: 202.25 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 6-Acetyl-2,2-dimethyl-2H-1-benzopyran is a 1-benzopyran. 1-(2,2-Dimethylchromen-6-yl)ethanone is a natural product found in Helianthus hirsutus, Helianthella quinquenervis, and other organisms with data available. |
|---|---|
| CAS No. | 19013-07-1 |
| Molecular Formula | C13H14O2 |
| Molecular Weight | 202.25 g/mol |
| IUPAC Name | 1-(2,2-dimethylchromen-6-yl)ethanone |
| Standard InChI | InChI=1S/C13H14O2/c1-9(14)10-4-5-12-11(8-10)6-7-13(2,3)15-12/h4-8H,1-3H3 |
| Standard InChI Key | ZAJTXVHECZCXLH-UHFFFAOYSA-N |
| SMILES | CC(=O)C1=CC2=C(C=C1)OC(C=C2)(C)C |
| Canonical SMILES | CC(=O)C1=CC2=C(C=C1)OC(C=C2)(C)C |
| Appearance | Oil |
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